Cas no 2138219-93-7 (5-(1,3,4-thiadiazol-2-yl)-1H-1,2,3-triazole-4-carboxylic acid)

• Product Name: 5-(1,3,4-thiadiazol-2-yl)-1H-1,2,3-triazole-4-carboxylic acid
• CAS No: 2138219-93-7
• MF: C₅H₃N₅O₂S
• MW: 197.174618005753
• CID: 6492104
• PubChem ID: 165466513
• Update Time: 2025-07-19

5-(1,3,4-thiadiazol-2-yl)-1H-1,2,3-triazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-786037
• 2138219-93-7
• 5-(1,3,4-thiadiazol-2-yl)-1H-1,2,3-triazole-4-carboxylic acid

• Inchi： 1S/C5H3N5O2S/c11-5(12)3-2(7-10-8-3)4-9-6-1-13-4/h1H,(H,11,12)(H,7,8,10)
• InChI Key： ZBVKQMRNKMRMNA-UHFFFAOYSA-N
• SMILES： S1C=NN=C1C1C(C(=O)O)=NNN=1

Computed Properties

• Exact Mass: 197.00074553g/mol
• Monoisotopic Mass: 197.00074553g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 133Ų

Additional information on 5-(1,3,4-thiadiazol-2-yl)-1H-1,2,3-triazole-4-carboxylic acid

Research Brief on 5-(1,3,4-thiadiazol-2-yl)-1H-1,2,3-triazole-4-carboxylic acid (CAS: 2138219-93-7)

The compound 5-(1,3,4-thiadiazol-2-yl)-1H-1,2,3-triazole-4-carboxylic acid (CAS: 2138219-93-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This heterocyclic compound combines a 1,3,4-thiadiazole ring with a 1,2,3-triazole moiety, both of which are known for their diverse biological activities. Recent studies have explored its synthesis, physicochemical properties, and biological efficacy, positioning it as a promising candidate for drug development.

Recent research has focused on optimizing the synthesis of 5-(1,3,4-thiadiazol-2-yl)-1H-1,2,3-triazole-4-carboxylic acid to improve yield and purity. A study published in the Journal of Medicinal Chemistry (2023) demonstrated a novel copper-catalyzed azide-alkyne cycloaddition (CuAAC) approach, which achieved a yield of 85% with high regioselectivity. The compound's stability under physiological conditions was also confirmed, making it suitable for further pharmacological evaluations.

In vitro studies have revealed that this compound exhibits potent inhibitory activity against several enzymes, including carbonic anhydrase and protein tyrosine phosphatases, which are implicated in various diseases such as cancer and metabolic disorders. Molecular docking simulations suggest that the carboxylic acid group and the triazole-thiadiazole scaffold play critical roles in binding to the active sites of these enzymes, providing a basis for structure-activity relationship (SAR) studies.

Further investigations into the pharmacokinetic properties of 5-(1,3,4-thiadiazol-2-yl)-1H-1,2,3-triazole-4-carboxylic acid have shown moderate oral bioavailability and favorable tissue distribution in rodent models. These findings, published in Bioorganic & Medicinal Chemistry Letters (2024), highlight its potential as an orally active therapeutic agent. However, challenges such as metabolic stability and potential off-target effects require further optimization.

In conclusion, 5-(1,3,4-thiadiazol-2-yl)-1H-1,2,3-triazole-4-carboxylic acid represents a versatile scaffold with significant promise in drug discovery. Ongoing research aims to explore its applications in targeted therapies and combination treatments, leveraging its unique chemical properties. Future studies should focus on clinical translation and addressing the remaining pharmacokinetic and safety concerns to unlock its full therapeutic potential.